1,3-Bis(dodecylsulfanyl)propan-2-OL

• CAS No.: 59852-53-8
• Molecular Formula: C27H56OS2
• Molecular Weight: 460.9 g/mol
• IUPAC Name: 1,3-bis(dodecylsulfanyl)propan-2-ol
• InChI: InChI=1S/C27H56OS2/c1-3-5-7-9-11-13-15-17-19-21-23-29-25-27(28)26-30-24-22-20-18-16-14-12-10-8-6-4-2/h27-28H,3-26H2,1-2H3
• InChI Key: NLKXEVLSNMYCSP-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCSCC(CSCCCCCCCCCCCC)O

Description

1,3-Bis(dodecylsulfanyl)propan-2-OL is a useful research compound. Its molecular formula is C27H56OS2 and its molecular weight is 460.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

26.6 ml Dodecanethiol was added to an ethylate solution of 2.6 g sodium in 100 ml ethanol and the solution was stirred for 1 hour at room temperature. Then 8.5 ml epibromohydrin was added dropwise within 30 min and stirred overnight. The residue was taken up in ether after removing the solvent, washed twice with water and dried. The desired compound crystallized on evaporation of the solution. Yield 28.5 g (62%).